Cas no 36288-75-2 (1H-Indol-5-ol,3-[2-(dipropylamino)ethyl]-)

• Product Name: 1H-Indol-5-ol,3-[2-(dipropylamino)ethyl]-
• CAS No: 36288-75-2
• MF: C₁₆H₂₄N₂O
• MW: 260.374564170837
• CID: 312893
• PubChem ID: 169764
• Update Time: 2025-04-19

1H-Indol-5-ol,3-[2-(dipropylamino)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Indol-5-ol,3-[2-(dipropylamino)ethyl]-
• 3-[2-(dipropylamino)ethyl]-1H-indol-5-ol
• 1H-Indol-5-ol, 3-(2-(dipropylamino)ethyl)-
• BDBM50020702
• PDSP2_000013
• PDSP1_000765
• 3-(2-Dipropylamino-ethyl)-1H-indol-5-ol
• 3-(2-Dipropylamino-ethyl)-1H-indol-5-ol(DiPS)
• PDSP1_000013
• SCHEMBL8891077
• DTXSID80189827
• N,N-dipropylserotonin
• 36288-75-2
• PDSP2_000753
• N,N-Di-n-propylserotonin
• N,N-Di-n-propyl-2-((5-hydroxyindol-3-yl)amino)ethane
• CHEMBL141706

• Inchi： 1S/C16H24N2O/c1-3-8-18(9-4-2)10-7-13-12-17-16-6-5-14(19)11-15(13)16/h5-6,11-12,17,19H,3-4,7-10H2,1-2H3
• InChI Key： CWMOGUBWVJQDSL-UHFFFAOYSA-N
• SMILES： OC1C=CC2=C(C=1)C(=CN2)CCN(CCC)CCC

Computed Properties

• Exact Mass: 260.18902
• Monoisotopic Mass: 260.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 39.3Ų

Experimental Properties

• Density: 1.087
• Boiling Point: 436.6°C at 760 mmHg
• Flash Point: 217.8°C
• Refractive Index: 1.596
• PSA: 39.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Serotonins
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Tryptamines and derivatives Serotonins